Cas no 22241-00-5 (1-(5-Amino-2-methylphenyl)-ethanone)

1-(5-Amino-2-methylphenyl)-ethanone is an organic compound featuring an acetyl group attached to a substituted benzene ring with an amino and methyl substituent. This structure makes it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly in the production of dyes, agrochemicals, and active pharmaceutical ingredients (APIs). Its reactive amino and carbonyl groups allow for further functionalization, enabling diverse derivatization pathways. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined molecular structure ensures consistent performance in synthetic applications, making it a preferred choice for researchers and industrial chemists seeking reliable building blocks for complex organic transformations.

1-(5-Amino-2-methylphenyl)-ethanone structure

22241-00-5 structure

Product Name:1-(5-Amino-2-methylphenyl)-ethanone

CAS No:22241-00-5

MF:C₉H₁₁NO

MW:149.189742326736

CID:250571

PubChem ID:21998429

Update Time:2025-05-27

1-(5-Amino-2-methylphenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(5-amino-2-methylphenyl)-
- Acetophenone,5'-amino-2'-methyl- (8CI)
- SCHEMBL2314690
- 22241-00-5
- AKOS006338253
- EN300-119212
- 1-(5-amino-2-methylphenyl)ethanone
- Z1203581134
- 1-(5-amino-2-methylphenyl)ethan-1-one
- CS-0224396
- Ethanone, 1-(5-amino-2-methylphenyl)- (9CI)
- Ethanone, 1-(5-amino-2-methylphenyl)-
- 1-(5-Amino-2-methylphenyl)-ethanone
- Inchi： 1S/C9H11NO/c1-6-3-4-8(10)5-9(6)7(2)11/h3-5H,10H2,1-2H3
- InChI Key： AIQBRIXHBHSDMG-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=C(C=CC=1C)N

Computed Properties

Exact Mass: 149.08413
Monoisotopic Mass: 149.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.1A^2
XLogP3: 1.3

Experimental Properties

PSA: 43.09

1-(5-Amino-2-methylphenyl)-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E677185-10mg	1-(5-Amino-2-methylphenyl)-ethanone	22241-00-5		10mg	$ 50.00	2022-06-05
TRC	E677185-50mg	1-(5-Amino-2-methylphenyl)-ethanone	22241-00-5		50mg	$ 185.00	2022-06-05
TRC	E677185-100mg	1-(5-Amino-2-methylphenyl)-ethanone	22241-00-5		100mg	$ 295.00	2022-06-05
Enamine	EN300-119212-0.05g	1-(5-amino-2-methylphenyl)ethan-1-one	22241-00-5	95%	0.05g	$76.0	2023-07-07
Enamine	EN300-119212-0.1g	1-(5-amino-2-methylphenyl)ethan-1-one	22241-00-5	95%	0.1g	$113.0	2023-07-07
Enamine	EN300-119212-0.25g	1-(5-amino-2-methylphenyl)ethan-1-one	22241-00-5	95%	0.25g	$162.0	2023-07-07
Enamine	EN300-119212-0.5g	1-(5-amino-2-methylphenyl)ethan-1-one	22241-00-5	95%	0.5g	$310.0	2023-07-07
Enamine	EN300-119212-1.0g	1-(5-amino-2-methylphenyl)ethan-1-one	22241-00-5	95%	1.0g	$414.0	2023-07-07
Enamine	EN300-119212-2.5g	1-(5-amino-2-methylphenyl)ethan-1-one	22241-00-5	95%	2.5g	$810.0	2023-07-07
Enamine	EN300-119212-5.0g	1-(5-amino-2-methylphenyl)ethan-1-one	22241-00-5	95%	5.0g	$1199.0	2023-07-07